Cas no 110731-17-4 (11,13-Octadecadienoic acid, (11Z,13E)-)
110731-17-4 structure
Product Name:11,13-Octadecadienoic acid, (11Z,13E)-
CAS No:110731-17-4
MF:C18H32O2
MW:280.445486068726
CID:1194773
Update Time:2024-08-04
11,13-Octadecadienoic acid, (11Z,13E)- Chemical and Physical Properties
Names and Identifiers
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- 11,13-Octadecadienoic acid, (11Z,13E)-
- octadeca-11,13-dienoic acid
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- Inchi: 1S/C18H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h5-8H,2-4,9-17H2,1H3,(H,19,20)/b6-5+,8-7-
- InChI Key: JGFMXQLVWUGIPI-MDAAKZFYSA-N
- SMILES: C(O)(=O)CCCCCCCCC/C=C\C=C\CCCC
Computed Properties
- Exact Mass: 280.24
- Monoisotopic Mass: 280.24
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 14
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 6.8
- Topological Polar Surface Area: 37.3A^2
Experimental Properties
- Density: 0.911±0.06 g/cm3(Predicted)
- Boiling Point: 407.5±14.0 °C(Predicted)
- LogP: 5.88450
- pka: 4.78±0.10(Predicted)
11,13-Octadecadienoic acid, (11Z,13E)- Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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